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Compound of Interest

N-(3-Nitrobenzyl)-2-
Compound Name:
phenylethanamine

Cat. No.: B079550

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-Nitrobenzyl)-2-
phenylethanamine, including its chemical properties, a detailed experimental protocol for its
synthesis, and a discussion of its potential, though currently undocumented, role in biological
systems.

Chemical and Physical Properties

N-(3-Nitrobenzyl)-2-phenylethanamine, with the CAS number 104720-70-9, is a secondary
amine featuring a phenethylamine backbone N-substituted with a 3-nitrobenzyl group.[1] Its
chemical structure and key properties are summarized below.
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Property Value Reference
CAS Number 104720-70-9 [1]
Molecular Formula C15H16N202 [1]
Molecular Weight 256.30 g/mol [1]

N-[(3-nitrophenyl)methyl]-2-
IUPAC Name . P Y) /I [1]
phenylethanamine

(3-Nitrobenzyl)(2-
Synonyms phenylethyl)amine, N-(3- [1]
Nitrobenzyl)phenethylamine

Synthesis via Reductive Amination

The most direct and widely applicable method for the synthesis of N-(3-Nitrobenzyl)-2-
phenylethanamine is the reductive amination of 3-nitrobenzaldehyde with 2-
phenylethanamine. This one-pot reaction involves the formation of an intermediate imine, which
is subsequently reduced to the target secondary amine.

Experimental Protocol

This protocol is a generalized procedure based on established methods for reductive
amination.[2][3][4][5]

Materials:

3-Nitrobenzaldehyde

2-Phenylethanamine (Phenethylamine)

Sodium triacetoxyborohydride (NaBH(OACc)s3) or Sodium cyanoborohydride (NaBHsCN)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Acetic acid (glacial)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
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Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)
Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography (optional, for purification)
Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), add 3-nitrobenzaldehyde (1.0 equivalent).

Solvent and Amine Addition: Dissolve the aldehyde in a suitable solvent such as
dichloromethane or 1,2-dichloroethane. To this solution, add 2-phenylethanamine (1.0-1.2
equivalents).

Acid Catalyst: Add a catalytic amount of glacial acetic acid (e.g., 0.1 equivalents) to facilitate
imine formation.

Stirring: Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation
of the imine intermediate.

Reducing Agent Addition: In portions, carefully add the reducing agent, sodium
triacetoxyborohydride (1.2-1.5 equivalents), to the stirring solution. The reaction is typically
exothermic.

Reaction Monitoring: Continue to stir the reaction at room temperature. Monitor the progress
of the reaction by thin-layer chromatography (TLC) until the starting materials are consumed
(typically 12-24 hours).

Work-up:
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o Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution to
neutralize the acetic acid and decompose the excess reducing agent.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by silica gel column chromatography, eluting
with a gradient of ethyl acetate in hexanes, to yield the pure N-(3-Nitrobenzyl)-2-
phenylethanamine.

Safety Precautions:
e Handle all chemicals in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

e Sodium triacetoxyborohydride and sodium cyanoborohydride are moisture-sensitive and
should be handled with care. Sodium cyanoborohydride can release toxic hydrogen cyanide
gas upon contact with acid.

Synthesis Workflow
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Caption: Reductive amination workflow for the synthesis of N-(3-Nitrobenzyl)-2-
phenylethanamine.

Biological Activity and Signaling Pathways

As of the date of this publication, there is no publicly available scientific literature detailing
specific biological studies, mechanisms of action, or signaling pathway involvement for N-(3-
Nitrobenzyl)-2-phenylethanamine.

However, the structural motifs present in the molecule, namely the nitrobenzyl and
phenethylamine moieties, are found in various biologically active compounds. The
nitroaromatic group is a known pharmacophore in certain antimicrobial and anticancer agents,
often exerting its effect through bioreduction to reactive intermediates.[6][7] The
phenethylamine scaffold is a core component of many neurotransmitters and psychoactive
drugs.
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Given the lack of specific data, any discussion of the biological role of N-(3-Nitrobenzyl)-2-
phenylethanamine would be purely speculative. Researchers in drug discovery may consider
this compound as a novel scaffold for screening in various assays, particularly those related to
oncology, neurology, or infectious diseases.

Hypothetical Screening Workflow

For professionals in drug development, a potential high-level workflow for investigating the
biological activity of this compound is outlined below.

[Compound Synthesis]
Gurity & CharacterizatiorD
Gigh-Throughput Screenina
Gose-Response & ICS(D
[Mechanism of Action Studies]
Gead OptimizatiorD
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Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Conclusion

N-(3-Nitrobenzyl)-2-phenylethanamine is a readily synthesizable compound via reductive
amination. While its physicochemical properties are documented, its biological activity remains
unexplored. This technical guide provides the necessary information for its synthesis and
characterization, paving the way for future investigations into its potential therapeutic
applications. Researchers are encouraged to explore the bioactivity of this compound to
uncover any potential roles in cellular signaling and its utility in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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